Cas no 5451-40-1 (2,6-dichloro-9H-purine)

2,6-Dichloro-9H-purine is a halogenated purine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its dichloro-substituted structure enhances reactivity, making it a valuable precursor for nucleoside and nucleotide analogs, as well as other heterocyclic compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions and functional group transformations. Its applications extend to the development of antiviral, anticancer, and immunosuppressive agents, where precise molecular modifications are critical. Suitable for controlled reactions under mild conditions, 2,6-dichloro-9H-purine is a preferred choice for researchers seeking efficient and selective synthetic pathways in medicinal chemistry and biochemistry.
2,6-dichloro-9H-purine structure
2,6-dichloro-9H-purine structure
Product Name:2,6-dichloro-9H-purine
CAS No:5451-40-1
MF:C5H2Cl2N4
MW:189.002177715302
MDL:MFCD00077725
CID:45900
PubChem ID:87568895
Update Time:2026-01-26

2,6-dichloro-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloropurine
    • 2,6-dichloro-7H-purine
    • 2,6-Dichloro-9H-purine
    • 2,6-Diaminopurine
    • NSC 18395
    • NS00033105
    • AKOS005257636
    • BCP22487
    • GS-3174
    • Purine,6-dichloro-
    • Q-200209
    • AI3-51950
    • 2,6-dichlor-9H-purin
    • 5451-40-1
    • 2,6-DICHLORO PURINE
    • CHEMBL1256006
    • Purine, 2,6-dichloro- (VAN)
    • EINECS 226-681-6
    • NSC18395
    • HY-W007367
    • SY002222
    • 9H-purine, 2,6-dichloro-
    • DTXSID60202922
    • A830220
    • MFCD00077725
    • EN300-94710
    • 2,6-bis(chloranyl)-7H-purine
    • AB00438
    • Purine, 2,6-dichloro-
    • 2,6-Dichloropurine, 97%
    • A7917
    • 2, 6-Dichloropurine
    • SB10534
    • F0001-1435
    • SCHEMBL37383
    • 1H-Purine, 2,6-dichloro-
    • 2,6-Dichloro-1H-purine
    • AKOS005073386
    • FT-0600029
    • 2,6 dichloropurine
    • D2470
    • 1H-Purine,6-dichloro-
    • NSC-18395
    • 2,6-Dichioropurine
    • AKOS026745404
    • CS-W007367
    • 2,6-Dichloro-1H-purine #
    • Z1198147229
    • InChI=1/C5H2Cl2N4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11
    • KS-1014
    • 2,6-dichloropurine, AldrichCPR
    • 2,6-Dichloropurine, purum, >=97.0% (AT)
    • PB37489
    • 2 pound not6-Dichloropurine
    • 2,6-dichloro-purine
    • AC-2585
    • AM20100342
    • DB-005149
    • ALBB-029089
    • STK801929
    • 2,6-dichloro-9H-purine
    • MDL: MFCD00077725
    • Inchi: 1S/C5H2Cl2N4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11)
    • InChI Key: RMFWVOLULURGJI-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N=1)Cl)N=CN2
    • BRN: 9354

Computed Properties

  • Exact Mass: 187.96600
  • Monoisotopic Mass: 187.965652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.7265 (rough estimate)
  • Melting Point: 185-195 °C (dec.) (lit.)
  • Boiling Point: 405.4°C at 760 mmHg
  • Flash Point: 231.3 °C
  • Refractive Index: 1.6300 (estimate)
  • Solubility: soluble
  • Water Partition Coefficient: dissolution
  • PSA: 54.46000
  • LogP: 1.65970
  • Solubility: Not determined

2,6-dichloro-9H-purine Security Information

2,6-dichloro-9H-purine Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-dichloro-9H-purine Pricemore >>

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2,6-dichloro-9H-purine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:5451-40-1)2,6-Dichloropurine
Order Number:sfd4027;1635838
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5451-40-1)2,6-二氯嘌呤
Order Number:LE1635838;LE1955
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com

2,6-dichloro-9H-purine Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

2,6-dichloro-9H-purine Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5451-40-1)2,6-Dichloropurine
sfd4027;1635838
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5451-40-1)2,6-二氯嘌呤
LE1635838;LE1955
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email